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Compound of Interest

Compound Name: 1-Bromo-4-cyclohexylbenzene

Cat. No.: B1265788 Get Quote

An In-depth Technical Guide to 1-Bromo-4-cyclohexylbenzene

For Researchers, Scientists, and Drug Development Professionals

Introduction
1-Bromo-4-cyclohexylbenzene is a halogenated aromatic compound with the chemical

formula C12H15Br. Its structure, featuring a brominated phenyl group attached to a

cyclohexane ring, makes it a valuable and versatile intermediate in organic synthesis. The

presence of the bromine atom provides a reactive handle for a variety of cross-coupling

reactions, enabling the construction of more complex molecular architectures. This property is

particularly crucial in the fields of medicinal chemistry and materials science. In drug

development, this compound serves as a key building block for creating novel pharmaceutical

candidates, where the cyclohexyl moiety can enhance lipophilicity and influence metabolic

stability.[1] It is also utilized in the development of materials for organic light-emitting diodes

(OLEDs).[2][3] This guide provides a comprehensive overview of its chemical properties,

spectroscopic data, synthesis protocols, and applications.

Molecular Structure and Chemical Identity
1-Bromo-4-cyclohexylbenzene consists of a benzene ring monosubstituted with a bromine

atom and a cyclohexyl group at the para position (positions 1 and 4).

Molecular Structure Diagram
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The 2D chemical structure of 1-Bromo-4-cyclohexylbenzene is depicted below.

Caption: 2D structure of 1-Bromo-4-cyclohexylbenzene.

Chemical Identification Data
A summary of key identifiers for 1-Bromo-4-cyclohexylbenzene is provided in the table below.

Identifier Value Reference

IUPAC Name 1-bromo-4-cyclohexylbenzene [2][4]

Synonyms

4-Bromophenylcyclohexane, 4-

Cyclohexylbromobenzene, p-

Bromophenylcyclohexane

[4][5]

CAS Number 25109-28-8 [2][4][5]

Molecular Formula C12H15Br [2][4]

Molecular Weight 239.15 g/mol [4]

SMILES
BrC1=CC=C(C=C1)C1CCCCC

1
[2]

InChI Key
LVIJLEREXMVRAN-

UHFFFAOYSA-N
[2][4]

Physicochemical Properties
The physical and chemical properties determine the handling, storage, and application of the

compound.
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Property Value Reference

Appearance Clear, colorless liquid [2][3]

Boiling Point
290.2 °C @ 760 mmHg 121-

126 °C @ 3 mmHg
[4][6]

Density 1.287 g/cm³ [4]

Refractive Index 1.5580-1.5620 (@ 20°C) [2][3]

Flash Point 90-94 °C @ 0.01 mmHg [4]

Spectroscopic Data
Spectroscopic analysis is essential for structure confirmation and purity assessment.
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Technique
Description of Expected
Data

Reference

¹H NMR

The proton NMR spectrum is

expected to show distinct

signals for the aromatic

protons on the benzene ring

and the aliphatic protons of the

cyclohexyl group. The aromatic

protons typically appear as two

doublets in the δ 7.0-7.5 ppm

range due to para-substitution.

The cyclohexyl protons will

present as a series of

multiplets in the upfield region,

approximately δ 1.2-2.5 ppm.

[7]

IR Spectroscopy

The infrared spectrum will

exhibit characteristic C-H

stretching vibrations for both

aromatic (around 3000-3100

cm⁻¹) and aliphatic (around

2850-2950 cm⁻¹) moieties.

Aromatic C=C stretching

bands are expected in the

1450-1600 cm⁻¹ region. The

C-Br stretching vibration

typically appears in the

fingerprint region, often

between 500-600 cm⁻¹.

Mass Spectrometry The mass spectrum will show

a characteristic isotopic pattern

for the molecular ion [M]+ due

to the presence of bromine

isotopes (⁷⁹Br and ⁸¹Br) in an

approximate 1:1 ratio. The

nominal molecular weight is

239, so peaks around m/z 238
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and 240 are expected for the

molecular ion.

Experimental Protocols
Synthesis Protocol: Hydrogenation of 1-Bromo-4-(1-
cyclohexen-1-yl)benzene
A common method for the synthesis of 1-Bromo-4-cyclohexylbenzene involves the catalytic

hydrogenation of its unsaturated precursor.[6]

Materials:

1-Bromo-4-(1-cyclohexen-1-yl)benzene

Ether-ethanol solvent mixture

50% Hydrobromic acid (HBr)

Platinum oxide (PtO₂, Adams' catalyst)

Hydrogen gas (H₂)

Procedure:

Reaction Setup: In a suitable hydrogenation vessel, dissolve 1-Bromo-4-(1-cyclohexen-1-

yl)benzene in a mixture of ether and ethanol.

Acidification: Add a catalytic amount of 50% HBr to the solution.

Catalyst Addition: Carefully add a small amount of platinum oxide catalyst to the mixture.

Hydrogenation: Seal the vessel and purge with hydrogen gas. Pressurize the vessel with

hydrogen to the desired pressure (typically 1-3 atm).

Reaction Monitoring: Stir the mixture vigorously at room temperature. Monitor the reaction

progress by observing hydrogen uptake or by analytical techniques like TLC or GC-MS.
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Workup: Once the reaction is complete, carefully vent the hydrogen gas and filter the

reaction mixture through a pad of celite to remove the platinum catalyst.

Purification: Concentrate the filtrate under reduced pressure to remove the solvent. The

resulting crude product can be purified by vacuum fractional distillation to yield 1-Bromo-4-
cyclohexylbenzene (b.p. 121-126°C at 3 mmHg).[6]

Caption: Workflow for the synthesis of 1-Bromo-4-cyclohexylbenzene.

Analytical Protocol: HPLC Analysis
High-Performance Liquid Chromatography (HPLC) can be used to assess the purity of 1-
Bromo-4-cyclohexylbenzene.

Method:

Column: Reverse-phase C18 column (e.g., Newcrom R1).[8]

Mobile Phase: A mixture of acetonitrile (MeCN) and water.[8]

Acid Modifier: Phosphoric acid or, for MS compatibility, formic acid.[8]

Detection: UV detector at a suitable wavelength (e.g., 254 nm).

Procedure: Prepare a dilute solution of the sample in the mobile phase. Inject the sample

into the HPLC system and monitor the elution profile. The purity can be determined by the

relative area of the main peak.

Applications in Drug Development and Research
The utility of 1-Bromo-4-cyclohexylbenzene stems from the reactivity of the aryl bromide

moiety. It is a key substrate for palladium-catalyzed cross-coupling reactions, which are

fundamental for C-C, C-N, and C-O bond formation in modern medicinal chemistry.

Key Reactions:

Suzuki Coupling: Reaction with a boronic acid or ester to form a new C-C bond, creating

biphenyl derivatives.
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Buchwald-Hartwig Amination: Reaction with primary or secondary amines to form C-N

bonds, yielding substituted anilines.[1]

Heck Coupling: Reaction with an alkene to form a new C-C bond, leading to substituted

styrenes.

These reactions allow for the systematic modification of molecular scaffolds to explore

structure-activity relationships (SAR) and optimize lead compounds for desired therapeutic

properties.

1-Bromo-4-cyclohexylbenzene
(Building Block)

Suzuki Coupling
(+ R-B(OH)2)

Buchwald-Hartwig
(+ R2-NH)

Heck Coupling
(+ Alkene)

Biphenyl Derivatives

 Forms C-C Bond 

Aniline Derivatives

 Forms C-N Bond 

Styrene Derivatives

 Forms C-C Bond 

Click to download full resolution via product page

Caption: Role as a substrate in key cross-coupling reactions.

Safety and Handling
1-Bromo-4-cyclohexylbenzene should be handled with appropriate safety precautions in a

well-ventilated fume hood.

GHS Pictogram: GHS07 (Exclamation Mark).[4]

Hazard Statements:

H315: Causes skin irritation.[4]
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H319: Causes serious eye irritation.[4]

H335: May cause respiratory irritation.[4]

H413: May cause long lasting harmful effects to aquatic life.[4]

Precautionary Statements:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.[4]

P273: Avoid release to the environment.[4]

P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[4]

Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side-

shields, and a lab coat.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1265788#1-bromo-4-cyclohexylbenzene-molecular-
structure-and-formula-c12h15br]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/product/b1265788#1-bromo-4-cyclohexylbenzene-molecular-structure-and-formula-c12h15br
https://www.benchchem.com/product/b1265788#1-bromo-4-cyclohexylbenzene-molecular-structure-and-formula-c12h15br
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1265788?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1265788?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

